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Compound of Interest |

Compound Name: 2-Chloro-6-iodobenzaldehyde
CAS No.: 51738-07-9
Cat. No.: B1457149
- 7

Executive Summary

Effective disposal of 2-Chloro-6-iodobenzaldehyde requires strict adherence to halogenated
waste protocols.[1] Unlike standard organic waste, this compound contains both chlorine and
iodine substituents on an aromatic ring.[1] This specific halogenation pattern dictates that it
must not be commingled with general non-halogenated solvents or strong oxidizers due to the
risk of generating toxic acid gases (HCI, HI) and potential violent reactivity.[1]

This guide provides a self-validating workflow for the segregation, packaging, and final disposal
of this compound, ensuring compliance with RCRA standards and minimizing laboratory risk.

Chemical Identity & Physical Properties

Understanding the physical state is the first step in selecting the correct waste stream.[1]
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Parameter

Data

Operational Implication

Chemical Name

2-Chloro-6-iodobenzaldehyde

Primary identifier for waste

tags.

CAS Number

51738-07-9

Use for searching chemical

inventory systems.[1]

Physical State

Solid (Crystalline powder)

Dispose via Solid Hazardous
Waste stream unless
dissolved.[1]

Melting Point

~36—40 °C (Estimate based on

analogs)

Store in cool areas; may melt

in hot waste storage rooms.[1]

Reactivity

Light & Air Sensitive

Keep containers

opaque/wrapped in foil.[1]

Molecular Formula

C7Ha4CIIO

High halogen content requires

specific incineration protocols.

[1]

Hazard Assessment & Risk Analysis

Before handling waste, you must understand the specific risks associated with this molecule.[1]

Health Hazards (GHS Classification)

e H315 (Skin Irritation) / H319 (Eye Irritation): The aldehyde group, combined with halogen

substituents, makes this a potent irritant.[1] Direct contact can cause dermatitis or severe

eye damage.[1]

o H301/H302 (Acute Toxicity): Harmful if swallowed.[1]

o H335 (Respiratory Irritation): Dust or vapors (if heated) can irritate the upper respiratory

tract.[1]

Reactivity Hazards[1]
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e Oxidation Sensitivity: Aldehydes oxidize to carboxylic acids.[1] In the presence of strong
oxidizers (e.g., Nitric Acid, Peroxides), this reaction can be exothermic and uncontrolled.[1]

e Weak C-I Bond: The Carbon-lodine bond is weaker than Carbon-Chlorine.[1] Exposure to
UV light can cleave this bond, generating radical species and free iodine (

), causing waste containers to discolor and pressurize over time.[1]

Disposal Workflow

The following decision logic ensures the material enters the correct waste stream.

Decision Matrix (DOT Visualization)
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Waste Generation:
2-Chloro-6-iodobenzaldehyde

Is the waste Solid or Liquid?

Liquid/Solution

Solid / Pure Substance Dissolved in Solvent

Is the solvent Halogenated?

No (e.g., Acetone)

Container: Wide-Mouth HDPE Jar

Label: 'Solid Hazardous Waste'

CRITICAL STOP:

Yes (e.g., DCM) [N O N WioReEYEIETRs(ET N
Segregate into Halogenated Stream.

y

Tag Constituents:
1. 2-Chloro-6-iodobenzaldehyde
2. (Trace contaminants)

Re-classify as
Halogenated

Container: Halogenated Waste Carboy
(e.g., DCM, Chloroform mixtures)

Final Disposal:
High-Temp Incineration
(RCRA Approved Facility)

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct waste stream based on physical state and

solvent composition.[1]
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Detailed Procedural Guide
Scenario A: Disposal of Solid Waste

Applicability: Expired pure chemicals, contaminated weighing boats, filter papers, or solid
reaction byproducts.[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass
if possible to prevent breakage, but glass is chemically compatible.[1]

» Segregation: Do not mix with solid oxidizers (e.g., permanganates, nitrates).[1]
e Labeling:
o Affix a hazardous waste tag immediately.[1][2]

o Chemical Name: Write out "2-Chloro-6-iodobenzaldehyde” fully. Do not use
abbreviations or chemical structures.

o Hazard Checkbox: Check "Toxic" and "Irritant".[1]

o Storage: Screw the lid tight. If the solid is old and yellowing (iodine release), wrap the
container in aluminum foil to block light.[1]

Scenario B: Disposal of Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or rotary evaporator traps.[1]

o The "Halogenated" Rule: Because this molecule contains Chlorine and lodine, the entire
solution is now Halogenated Waste, even if the solvent is Acetone or Methanol.[1]

o Why? Halogenated waste requires higher incineration temperatures (>1100°C) to prevent
the formation of dioxins and to scrub acid gases (HCI, HI).[1] Putting this in a "Non-
Halogenated" drum (often used for fuel blending) is a violation of environmental
compliance and damages incinerator infrastructure.[1]

o Container: Use a chemically resistant carboy (HDPE or fluorinated plastic).[1]

o Compatibility Check:
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o NO Strong Bases (NaOH, KOH): Can cause exothermic polymerization or hydrolysis.[1]

o NO Strong Acids (Nitric, Sulfuric): Can generate toxic iodine vapors.[1]

e Pouring: Use a funnel. Wear double nitrile gloves and safety goggles.[1] Perform all transfers
inside a fume hood.

Emergency Response Procedures
Spill Cleanup (Solid)[1]

e |solate: Evacuate the immediate area.

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If dust is visible, use an N95 or
P100 respirator.[1]

o Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

o Cleanup: Scoop the material into a waste jar. Wipe the surface with a solvent (acetone or
ethanol) and place the wipes in the Solid Hazardous Waste container.[1]

Accidental Exposure[1]

o Skin Contact: Brush off loose powder, then wash with soap and water for 15 minutes.[1]
lodine compounds can stain skin; this is usually harmless but indicates exposure.[1]

o Eye Contact: Flush immediately at an eyewash station for 15 minutes.[1] Seek medical
attention, as aldehydes can cause corneal damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures & Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1457149#2-chloro-6-iodobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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